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Compound of Interest

Compound Name: N-Methyl Palbociclib

Cat. No.: B3145309 Get Quote

Introduction

N-Methyl Palbociclib is an impurity of Palbociclib, a potent and selective inhibitor of cyclin-

dependent kinases 4 and 6 (CDK4 and CDK6).[1][2] Palbociclib itself is a key therapeutic agent

in the treatment of certain types of breast cancer.[3][4] By inhibiting CDK4/6, Palbociclib

prevents the phosphorylation of the retinoblastoma (Rb) protein, thereby blocking cell cycle

progression from G1 to S phase and inhibiting cancer cell proliferation.[5][6] Given that N-
Methyl Palbociclib is a related impurity, understanding its biological activity is crucial for

researchers in drug development and cancer biology. This document provides a detailed

protocol for the preparation of N-Methyl Palbociclib stock solutions for use in cell culture

experiments.

Physicochemical Data

A summary of the key physicochemical properties of N-Methyl Palbociclib is presented in the

table below. This information is essential for accurate preparation of stock solutions.
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Property Value Source

Molecular Weight 461.56 g/mol [2][7]

Molecular Formula C₂₅H₃₁N₇O₂ [1][8]

CAS Number 571189-51-0 [1][2][7][8]

Appearance Solid [2]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Based on the high solubility of

the parent compound,

Palbociclib, in DMSO.[9][10]

[11][12][13]

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of N-Methyl
Palbociclib stock and working solutions for in vitro cell culture applications. All procedures

should be performed in a sterile environment, such as a laminar flow hood, to prevent

contamination.

A. Preparation of a 10 mM N-Methyl Palbociclib Stock Solution in DMSO

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L x 0.001 L x 461.56 g/mol = 4.62 mg

Weigh the compound: Carefully weigh out the calculated amount of N-Methyl Palbociclib
powder using a calibrated analytical balance.

Dissolution: Add the appropriate volume of high-purity, sterile-filtered DMSO to the N-Methyl
Palbociclib powder. For the example above, this would be 1 mL.
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Ensure complete dissolution: Vortex the solution thoroughly until all the powder is completely

dissolved. Gentle warming at 37°C may be required to facilitate dissolution, similar to the

protocol for Palbociclib.[10][11]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

B. Preparation of Working Solutions

Determine the final concentration: The optimal working concentration of N-Methyl
Palbociclib will vary depending on the cell line and experimental design. For the parent

compound Palbociclib, typical working concentrations range from 0.01 µM to 10 µM.[9][14]

Dilution: Dilute the 10 mM stock solution in sterile cell culture medium to achieve the desired

final concentration. It is recommended to perform serial dilutions for lower concentration

ranges to ensure accuracy.

Example for preparing 1 mL of a 10 µM working solution:

(Initial Concentration) x (Initial Volume) = (Final Concentration) x (Final Volume)

(10,000 µM) x (Initial Volume) = (10 µM) x (1000 µL)

Initial Volume = (10 µM x 1000 µL) / 10,000 µM = 1 µL

Therefore, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Storage and Stability

Proper storage is critical to maintain the activity of N-Methyl Palbociclib.
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Form
Storage
Temperature

Stability Recommendations

Lyophilized Powder -20°C, desiccated Up to 24 months
Store protected from

light.

DMSO Stock Solution -20°C or -80°C

Up to 1 month at

-20°C, up to 1 year at

-80°C

Aliquot to avoid

multiple freeze-thaw

cycles.[10][14]
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Stock Solution Preparation Workflow

1. Weigh N-Methyl
Palbociclib Powder

2. Add Sterile DMSO

3. Vortex/Warm to
Completely Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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